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Compound Name: 2-Methoxy-5-methylphenol-d3
Cat. No.: B12366990
Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides a detailed protocol for the proper disposal of 2-Methoxy-5-
methylphenol-d3, a deuterated analog of 2-Methoxy-5-methylphenol. While specific data for
the deuterated form is limited, the disposal procedures should be considered identical to those
for the parent compound, based on the chemical's inherent hazards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 2-Methoxy-5-methylphenol-
d3 with appropriate personal protective equipment (PPE). This compound is classified as
harmful if swallowed, a skin irritant, a serious eye irritant, and potentially harmful to aquatic life.

Essential PPE includes:
e Gloves: Chemical-resistant gloves must be worn.[1]
o Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust or vapors.[1][2]

Step-by-Step Disposal Protocol

The disposal of 2-Methoxy-5-methylphenol-d3 must adhere to federal, state, and local
environmental regulations.[2] The following steps provide a general guideline for its proper
disposal:

» Waste Identification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste according to regulations such as the US
EPA guidelines in 40 CFR 261.3.[2] Given the hazard classifications of 2-Methoxy-5-
methylphenaol, it is likely to be considered hazardous waste.

o Containerization:
o Place the waste material into a suitable, clearly labeled, and tightly sealed container.[1][2]

o The container should be compatible with the chemical to prevent any reaction or
degradation.

o Label the container with the full chemical name ("2-Methoxy-5-methylphenol-d3") and
appropriate hazard symbols.

» Storage:

o Store the waste container in a designated, cool, dry, and well-ventilated area away from
incompatible materials.[1]

o Ensure the storage area is secure and accessible only to authorized personnel.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) for 2-Methoxy-5-methylphenol.
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o The final disposal method will likely be incineration at an approved waste disposal plant.[2]

[3]

In Case of a Spill:

For small spills, absorb the material with an inert substance (e.g., vermiculite, dry sand) and
place it into a suitable disposal container.[2]

Avoid creating dust.[1]

Ensure the area is well-ventilated.

For larger spills, evacuate the area and contact your EHS department immediately.

Summary of Chemical and Hazard Data

The following table summarizes key quantitative data for 2-Methoxy-5-methylphenol, which
should be considered representative for its deuterated analog.

Property Value Source
Molecular Formula CsH1002 [41[5]
Molecular Weight 138.16 g/mol [4]
Melting Point 35-39°C [3]
Boiling Point 115-117 °C @ 20 mmHg [3]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [4]
eye irritationH402: Harmful to

aquatic life

Disposal Workflow

The logical flow for the proper disposal of 2-Methoxy-5-methylphenol-d3 is illustrated in the
diagram below. This workflow ensures that all necessary safety and regulatory steps are
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Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Handle with care

Collect Waste in a
Labeled, Sealed Container

Preparation|& Collection

Secure until disposal

¥
Store in a Designated
Cool, Dry, Ventilated Area

Interim Storage

Initiate disposal process

¥

Contact EHS or Licensed
Waste Disposal Contractor

(Provide Safety Data Sheet (SDS))

Arrange for Pickup and Transport
to an Approved Facility

Final Disposal

Figure 1: Disposal Workflow for 2-Methoxy-5-methylphenol-d3

Click to download full resolution via product page

Figure 1: Disposal Workflow for 2-Methoxy-5-methylphenol-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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